![molecular formula C7H9N3O2 B2648464 4-((1E)-2-nitrovinyl)-1,3-dimethylpyrazole CAS No. 1006683-76-6](/img/structure/B2648464.png)
4-((1E)-2-nitrovinyl)-1,3-dimethylpyrazole
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Description
4-((1E)-2-nitrovinyl)-1,3-dimethylpyrazole is a useful research compound. Its molecular formula is C7H9N3O2 and its molecular weight is 167.168. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity and DNA Photocleavage
One study focused on the synthesis, characterization, and antibacterial potential of 1-(2-Arenethyl)-3, 5-dimethyl-1H-pyrazoles. These compounds, including derivatives bearing methoxy and nitro groups, exhibited significant antibacterial effects against Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. Additionally, compounds with halogen groups showed notable DNA photocleavage activity, suggesting their utility in developing antibacterial agents and researching DNA interactions (Sharma et al., 2020).
Organic Magnetic Materials
Research into benzimidazole-based organic magnetic materials has revealed the synthesis and characterization of highly stable nitroxide radicals. These compounds demonstrate antiferromagnetic exchange coupling and offer insights into the role of hydrogen bonds in magnetic properties. Such studies contribute to the development of organic materials with magnetic functionalities (Ferrer et al., 2001).
Enantioselective Catalysis
Studies on the enantioselective Michael additions of nitromethane to alkene derivatives, including 1-(2-alkenoyl)-3,5-dimethylpyrazoles, have been conducted. These reactions, catalyzed by chiral Lewis acids and achiral amine bases, yield high chemical yields and enantioselectivities. Such catalytic methods are valuable for synthesizing enantiomerically enriched compounds, demonstrating the application of pyrazole derivatives in asymmetric synthesis (Itoh & Kanemasa, 2002).
Nitrification Inhibition in Agriculture
The compound 3,4-Dimethylpyrazole phosphate (DMPP) has been identified as a new nitrification inhibitor for agricultural and horticultural use. DMPP can significantly reduce NO3– leaching and N2O emission without negatively affecting CH4 oxidation in soil, thus improving yield and potentially allowing for reduced fertilizer application (Zerulla et al., 2001).
Molecular Structure and Reactivity
Research into the structural aspects of pyrazole derivatives has led to the synthesis and characterization of compounds like 3,5-dimethyl-1-(2-nitrophenyl)-1H-pyrazole. These studies, including X-ray crystallography and NMR spectroscopy, provide insights into the molecular structure, reactivity, and potential applications of these compounds in developing novel materials and catalysts (Drew et al., 2007).
Properties
IUPAC Name |
1,3-dimethyl-4-[(E)-2-nitroethenyl]pyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2/c1-6-7(3-4-10(11)12)5-9(2)8-6/h3-5H,1-2H3/b4-3+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLPQECQXOSYESI-ONEGZZNKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1C=C[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NN(C=C1/C=C/[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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